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Compound of Interest

Compound Name: 4-fluoro PV8 (hydrochloride)

Cat. No.: B1162249

Get Quote

⚠️ Legal & Safety Disclaimer
Restricted Use: This substance is a substituted cathinone and is classified as a controlled

substance (Schedule I) in the United States and many other jurisdictions.[1] This guide is

strictly for authorized research, forensic analysis, and laboratory use only. Handling: 4-Fluoro

PV8 is a potent psychoactive stimulant.[2][1] Handling requires full PPE (nitrile gloves, lab coat,

safety glasses) and use of a fume hood to prevent inhalation of particulate matter.[1]

Physicochemical Profile & Solubility Logic
To dissolve 4-Fluoro PV8 HCl effectively, one must understand the competition between its

ionic salt head and its lipophilic tail.[2][1] The molecule features a fluorinated phenyl ring and a

heptan-1-one chain, making it significantly more lipophilic than simpler cathinones like

methcathinone.[2][1]

While the hydrochloride salt form confers water solubility, the lattice energy and the

hydrophobic bulk of the "PV8" chain (propyl + pyrrolidine + fluorophenyl) limit its solubility in

pure aqueous buffers compared to short-chain analogs.[1]
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Table 1: Physicochemical Properties & Solubility
Limits[1][2]

Property Data Notes

Formula C₁₇H₂₄FNO[2][1][3][4] • HCl Hydrochloride Salt

Molecular Weight 313.8 g/mol

Appearance Crystalline Solid Hygroscopic

Solubility (PBS pH 7.2) ~2 mg/mL
Low. Prone to precipitation if

pH rises.[2][1]

Solubility (Ethanol) ~25 mg/mL
Recommended for organic

stock.[2][1]

Solubility (DMSO) ~12.5 mg/mL
Best for biological stock (cryo-

stable).[2][1]

Solubility (DMF) ~12.5 mg/mL
Good alternative to DMSO.[2]

[1]

Solubility (Methanol) ~1 mg/mL
Critical Warning: Surprisingly

low compared to EtOH.[2][1]

Expert Insight: Do not assume Methanol is the superior solvent.[2][1] Unlike many HCl salts, 4-

Fluoro PV8 shows higher solubility in Ethanol (25 mg/mL) than Methanol (1 mg/mL).[1] For LC-

MS standards, prepare the primary stock in Acetonitrile or Ethanol, then dilute.[1]

Decision Matrix: Solvent Selection
The following logic gate determines the optimal solvent system based on your downstream

application.
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Start: Define Application

Analytical (LC-MS/GC-MS) Biological Assay (In Vitro)

Primary Stock: Ethanol
(20-25 mg/mL)

High Volatility Needed

Primary Stock: DMSO
(10-12 mg/mL)

Cell Compatibility

Dilute: Mobile Phase
(Acidified H2O/ACN)

Direct Injection

Dilute: Culture Media
(Keep DMSO < 0.5%)

Serial Dilution

Click to download full resolution via product page

Figure 1: Solvent selection workflow based on experimental end-points.

Protocol A: Preparation of High-Concentration
Stock (Storage)
Purpose: Long-term storage of reference material.[2][1][5][6] Target Concentration: 10 mM

(approx. 3.14 mg/mL) or 10 mg/mL.[2][1]

Equilibration: Allow the vial of 4-Fluoro PV8 HCl to reach room temperature before opening

to prevent condensation (the salt is hygroscopic).

Weighing: Weigh 10.0 mg of the substance into a sterile, amber glass vial (2-4 mL capacity).

Note: Use an anti-static gun if the powder is electrostatically charged.[2][1]

Solvent Addition (Choose One):

For Biological Use: Add 1.0 mL of anhydrous DMSO (biotech grade).[1]
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For Analytical Use: Add 1.0 mL of absolute Ethanol (200 proof).

Dissolution:

Vortex vigorously for 30 seconds.

If particulates remain, sonicate in a water bath at ambient temperature (20-25°C) for 2

minutes.[2][1] Do not heat above 30°C to prevent thermal degradation.[2][1]

Inspection: Hold vial against a light source; solution must be optically clear.

Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at

-20°C.

Protocol B: Preparation of Analytical Standards (LC-
MS)
Purpose: Creating a stable working standard for quantitation. Challenge: Synthetic cathinones

are unstable in solution at neutral/alkaline pH.

Primary Stock: Utilize the Ethanol stock from Protocol A (10 mg/mL).

Working Standard (100 µg/mL):

Pipette 10 µL of Primary Stock.

Dilute into 990 µL of Acetonitrile containing 0.1% Formic Acid.

Mechanism:[2][1][7] The acidic environment stabilizes the ketone group, preventing

oxidation and dimerization common in cathinones.[1]

Mobile Phase Compatibility:

When injecting into RP-HPLC, ensure the initial mobile phase gradient is low organic (e.g.,

5% ACN) to prevent peak broadening, but verify the compound does not crash out if the

injection volume is large.[1]
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Protocol C: Aqueous Working Solution (PBS)
Purpose: Direct injection for animal studies or specific hydrophilic assays.[2][1] Constraint:

Solubility is capped at ~2 mg/mL.

Preparation:

Weigh 2.0 mg of 4-Fluoro PV8 HCl.[2][1]

Add 1.0 mL of PBS (pH 7.2).

Agitation: Vortex immediately. The solution may appear cloudy initially. Sonicate for 5

minutes.

pH Adjustment (Critical):

If the solution remains cloudy, the pH may be too high (promoting free-base precipitation).

[1]

Titrate with micro-volumes (1-2 µL) of 0.1 M HCl until clear.

Note: Do not exceed the solubility limit. If higher doses are required, use a co-solvent

system (e.g., 5% DMSO / 95% PBS).[1]

Usage Window: Aqueous solutions of cathinones are unstable.[2][1][5] Use within 4 hours of

preparation or freeze immediately at -80°C.

Stability & Degradation Pathways[1][2][8]
Synthetic cathinones like 4-Fluoro PV8 are susceptible to specific degradation pathways that

researchers must mitigate.
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Figure 2: Primary degradation drivers.[2][1] Avoid alkaline pH and heat.

pH Sensitivity: At pH > 7.5, the alpha-proton is abstracted, leading to enolization and

eventual degradation to the corresponding ephedrine-like byproduct or oxidation to a

diketone.[2]

Solvent Effects: Methanol can occasionally promote degradation over long storage periods

compared to Acetonitrile.[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1162249?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/9001146
https://www.caymanchem.com/product/15356
https://www.biomol.com/products/chemicals/reference-standards/4-fluoro-pv8-hydrochloride-cay15356-1
https://www.biomol.com/products/chemicals/reference-standards/4-fluoro-pv8-hydrochloride-cay15356-1
https://www.swgdrug.org/Monographs/4-fluoro-PV8.pdf
https://academic.oup.com/jat/article/41/9/711/4098803
https://www.ojp.gov/pdffiles1/nij/grants/251194.pdf
https://www.ovid.com/journals/joat/abstract/10.1093/jat/bkv108~determination-of-synthetic-cathinones-in-urine-using-gas?redirectionsource=fulltextview
https://www.caymanchem.com/product/17519/4-fluoro-pv8-piperidine-analog-hydrochloride
https://www.benchchem.com/product/b1162249/docs#advanced-protocol-dissolution-and-stability-management-of-4-fluoro-pv8-hydrochloride
https://www.benchchem.com/product/b1162249/docs#advanced-protocol-dissolution-and-stability-management-of-4-fluoro-pv8-hydrochloride
https://www.benchchem.com/product/b1162249/docs#advanced-protocol-dissolution-and-stability-management-of-4-fluoro-pv8-hydrochloride
https://www.benchchem.com/product/b1162249/docs#advanced-protocol-dissolution-and-stability-management-of-4-fluoro-pv8-hydrochloride
https://www.benchchem.com/product/b1162249?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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